Cas no 921565-90-4 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide
• CAS No: 921565-90-4
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 6566152
• Update Time: 2025-07-16

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-3-methylbutanamide
• Butanamide, 3-methyl-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-propyl-1,5-benzoxazepin-8-yl)-

• Inchi： 1S/C19H28N2O3/c1-6-9-21-15-8-7-14(20-17(22)10-13(2)3)11-16(15)24-12-19(4,5)18(21)23/h7-8,11,13H,6,9-10,12H2,1-5H3,(H,20,22)
• InChI Key： ORUYWNMSJVYJNC-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CCC)C2=CC=1)(=O)CC(C)C

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 556.3±50.0 °C(Predicted)
• pka: 14.16±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide (CAS No. 921565-90-4)

The compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide (CAS No. 921565-90-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, which combines a benzoxazepine core with a 3-methylbutanamide side chain. This combination of functional groups makes it a promising candidate for various therapeutic applications, particularly in the fields of neurology and metabolic disorders.

One of the most frequently searched questions related to this compound is: "What is the mechanism of action of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide?" Current research suggests that its benzoxazepine moiety may interact with specific neurotransmitter receptors, while the 3-methylbutanamide group could influence metabolic pathways. This dual functionality positions it as a potential multi-target agent, a highly sought-after property in modern drug discovery.

In the context of trending topics in medicinal chemistry, CAS No. 921565-90-4 aligns with the growing interest in small molecule modulators of protein-protein interactions. Researchers are particularly excited about its potential as a selective enzyme inhibitor, which could address current limitations in treating conditions like inflammation and neurodegenerative diseases. The compound's tetrahydro-1,5-benzoxazepin scaffold is structurally similar to several clinically validated pharmacophores, enhancing its appeal to pharmaceutical developers.

The synthesis of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide presents interesting challenges that have become a focus area for process chemists. Recent publications have explored optimized routes that improve yield and purity while reducing environmental impact - a crucial consideration in today's green chemistry initiatives. The propyl and dimethyl substitutions on the benzoxazepine ring system require precise control during synthesis to ensure consistent pharmacological properties.

Analytical characterization of CAS No. 921565-90-4 employs advanced techniques including high-resolution mass spectrometry and multidimensional NMR. These methods are essential for confirming the compound's structural integrity and purity, particularly given the complexity introduced by its oxo-tetrahydro ring system. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has made thorough characterization of such compounds more important than ever.

From a drug development perspective, the pharmacokinetic profile of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide shows promising characteristics. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate favorable oral bioavailability and blood-brain barrier penetration - properties that are highly desirable for central nervous system targets. These findings have spurred additional research into its potential applications for neurological conditions.

The intellectual property landscape surrounding CAS No. 921565-90-4 reflects its commercial potential. Multiple patent applications have emerged claiming novel synthetic methods, pharmaceutical compositions, and therapeutic uses of this compound and its analogs. This activity suggests that pharmaceutical companies recognize the value of its unique molecular scaffold in addressing unmet medical needs.

In the broader context of drug discovery trends, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methylbutanamide represents an interesting case study in scaffold hopping strategies. Its structure demonstrates how modifications to established pharmacophores can yield novel biological activities. Researchers are particularly interested in exploring the structure-activity relationships (SAR) of this compound to optimize its therapeutic potential.

Future research directions for CAS No. 921565-90-4 likely include detailed target identification studies and in vivo efficacy evaluations. As the pharmaceutical industry continues to prioritize precision medicine approaches, compounds with such specific structural features may play increasingly important roles in developing targeted therapies with improved safety profiles.